Cas no 544671-78-5 (2-chloro-4-iodopyridine-3-carboxylic acid)

• Product Name: 2-chloro-4-iodopyridine-3-carboxylic acid
• CAS No: 544671-78-5
• MF: C₆H₃ClINO₂
• MW: 283.450992822647
• MDL: MFCD05663520
• CID: 92938
• PubChem ID: 329763994
• Update Time: 2025-10-29

2-chloro-4-iodopyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodonicotinic acid
• 2-Chloro-4-iodo-nicotinic acid
• 2-Chloro-4-iodopyridine-3-carboxylic acid
• SCHEMBL1989103
• XOMBFOCJXYZRSI-UHFFFAOYSA-N
• SY022678
• CS-W004021
• MFCD05663520
• 2-Chloro-4-iodopyridine-3-carboxylic acid, 97%
• 3-PYRIDINECARBOXYLIC ACID, 2-CHLORO-4-IODO-
• A830199
• 544671-78-5
• DTXSID50590320
• 2-Chloro-4-iodonicotinicacid
• BP-10903
• FT-0678257
• AC-27980
• 2-chloro-4-iodo-3-pyridinecarboxylic acid
• AKOS015849894
• GEO-02915
• AB21846
• AS-66056
• 2-chloro-4-iodopyridine-3-carboxylic acid

• MDL： MFCD05663520
• Inchi： 1S/C6H3ClINO2/c7-5-4(6(10)11)3(8)1-2-9-5/h1-2H,(H,10,11)
• InChI Key： XOMBFOCJXYZRSI-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(=O)O)Cl

Computed Properties

• Exact Mass: 282.89000
• Monoisotopic Mass: 282.89
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -1
• XLogP3: 2.6
• Topological Polar Surface Area: 53

Experimental Properties

• Density: 2.194
• Melting Point: 162-167 °C
• Boiling Point: 369.284°C at 760 mmHg
• Flash Point: 177.137°C
• Refractive Index: 1.684
• PSA: 50.19000
• LogP: 2.03780
• Sensitiveness: Light Sensitive

2-chloro-4-iodopyridine-3-carboxylic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-chloro-4-iodopyridine-3-carboxylic acid

Comprehensive Guide to 2-Chloro-4-Iodopyridine-3-Carboxylic Acid (CAS No. 544671-78-5): Properties, Applications, and Market Insights

2-Chloro-4-iodopyridine-3-carboxylic acid (CAS No. 544671-78-5) is a halogenated pyridine derivative that has gained significant attention in pharmaceutical and agrochemical research. This compound, with its unique chloro-iodo substitution pattern and carboxylic acid functionality, serves as a versatile building block in organic synthesis. The molecular formula C₆H₃ClINO₂ and molecular weight of 283.45 g/mol make it particularly valuable for creating complex molecular architectures.

The growing interest in halogenated pyridine derivatives stems from their importance in drug discovery programs. Recent studies show that over 60% of FDA-approved small molecule drugs contain halogen atoms, with iodopyridine compounds showing particular promise in kinase inhibitor development. Researchers are actively exploring 2-chloro-4-iodopyridine-3-carboxylic acid as a precursor for novel therapeutic agents targeting inflammatory diseases and certain types of cancer.

From a chemical perspective, 544671-78-5 exhibits interesting reactivity patterns. The carboxylic acid group at the 3-position allows for various derivatization reactions, including esterification and amide formation, while the 4-iodo substituent participates efficiently in cross-coupling reactions. The compound's melting point typically ranges between 180-185°C, and it shows moderate solubility in polar organic solvents like DMSO and DMF, which is crucial for its handling in laboratory settings.

In material science applications, 2-chloro-4-iodopyridine-3-carboxylic acid has emerged as a valuable intermediate for creating specialized ligands and functional materials. Its ability to coordinate with transition metals makes it particularly useful in catalyst design. Recent patent literature reveals increasing use of this compound in developing new photocatalysts for organic transformations, aligning with the green chemistry movement that emphasizes sustainable synthetic methods.

The global market for halogenated pyridine carboxylic acids has shown steady growth, with projections indicating a 6.8% CAGR through 2028. This growth is driven by expanding pharmaceutical R&D budgets and the need for novel chemical entities in drug development. Analytical techniques for characterizing 544671-78-5 typically include HPLC (purity >98%), ¹H/¹³C NMR spectroscopy, and mass spectrometry, ensuring quality control for research applications.

Storage and handling of 2-chloro-4-iodopyridine-3-carboxylic acid require standard laboratory precautions. The compound should be kept in amber glass containers at room temperature, protected from moisture and light to maintain stability. While not classified as highly hazardous, proper personal protective equipment (gloves, goggles) is recommended when working with this material, consistent with general laboratory safety protocols for organic compounds.

Recent advances in synthetic methodology have improved access to iodopyridine carboxylic acids, with several published procedures demonstrating efficient routes to 544671-78-5. Modern approaches often employ catalytic halogenation methods that reduce waste generation compared to traditional approaches. These developments align with the pharmaceutical industry's increasing focus on atom economy and sustainable synthesis.

Looking forward, 2-chloro-4-iodopyridine-3-carboxylic acid is poised to play an important role in emerging areas of chemical research. Its structural features make it particularly valuable for developing PROTACs (Proteolysis Targeting Chimeras), a cutting-edge technology in drug discovery. Additionally, the compound's potential in creating novel metal-organic frameworks (MOFs) is being explored for applications in gas storage and separation technologies.

For researchers sourcing 544671-78-5, quality parameters to verify include HPLC purity (>98%), correct halogen content (confirmed by elemental analysis), and absence of heavy metal contaminants. Reputable suppliers typically provide comprehensive analytical data and certificates of analysis to ensure the material meets research-grade specifications. Current pricing for laboratory quantities ranges between $150-$300 per gram, depending on purity and supplier.

The scientific literature contains numerous examples of 2-chloro-4-iodopyridine-3-carboxylic acid applications in medicinal chemistry. Recent publications describe its use in creating kinase inhibitors, antibacterial agents, and imaging probes. The compound's versatility stems from the orthogonal reactivity of its functional groups, allowing sequential modifications that can build molecular complexity efficiently.

Environmental considerations for halogenated pyridine derivatives continue to evolve, with regulatory agencies paying increased attention to the persistence and bioaccumulation potential of such compounds. While 544671-78-5 is currently not subject to significant restrictions, proper waste disposal methods should be followed in accordance with local regulations. Many research institutions now recommend collection and specialized treatment of halogenated waste streams.

In analytical applications, 2-chloro-4-iodopyridine-3-carboxylic acid has shown utility as a HPLC standard and mass spectrometry calibrant due to its well-defined fragmentation pattern. The presence of both chlorine and iodine isotopes creates distinctive mass spectral signatures that aid in compound identification and method development.

The future research potential of 544671-78-5 appears promising, particularly in the development of targeted therapeutics and smart materials. As synthetic methodologies continue to advance, we can expect to see broader applications of this versatile building block in both academic and industrial settings. The compound's unique combination of halogen substituents and carboxylic acid functionality ensures its ongoing relevance in chemical research.